N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-2-(4-(methylthio)phenyl)acetamide

• IUPAC Name: N-[4-(1H-benzimidazol-2-yl)phenyl]-2-(4-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C22H19N3OS/c1-27-18-12-6-15(7-13-18)14-21(26)23-17-10-8-16(9-11-17)22-24-19-4-2-3-5-20(19)25-22/h2-13H,14H2,1H3,(H,23,26)(H,24,25)
• InChI Key: NKXUVXCZGQLQJG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C22H19N3OS
• Molecular Weight: 373.5 g/mol

Description

N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-2-(4-(methylthio)phenyl)acetamide, also known as BIBX1382, is a chemical compound that has been studied extensively for its potential use in cancer treatment. It is a selective inhibitor of the epidermal growth factor receptor (EGFR), which is a protein that is often overexpressed in cancer cells.

Scientific Research Applications

Synthesis and Biological Activities

• Antitumor Activity : New derivatives of N-(4-(benzothiazole-2-yl)phenyl)acetamide, structurally similar to the compound , have been synthesized and evaluated for antitumor activities. These compounds showed considerable anticancer activity against various cancer cell lines, highlighting the potential of benzothiazole and benzimidazole derivatives in cancer therapy (Yurttaş, Tay, & Demirayak, 2015).

• Antibacterial Activity : Research into benzimidazole-based pyrimidine derivatives has demonstrated their effectiveness as antibacterial agents. Synthesized compounds from a foundation similar to the chemical have shown promising antibacterial properties, pointing towards the utility of such compounds in combating bacterial infections (Gullapelli, Thupurani, & Brahmeshwari, 2014).

• Antimicrobial and Antiresistant Activities : Imidazole derivatives targeting dihydropteroate synthase enzyme have been synthesized, showing appreciable antibacterial activity against both Gram-positive and Gram-negative bacteria, including resistant strains such as ESBL, VRE, and MRSA (Daraji et al., 2021).

• ACAT-1 Inhibition : A specific derivative was identified as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase-1 (ACAT-1), showing significant selectivity and solubility, potentially useful for treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

• Antifungal and Antioxidant Activities : Novel imidazole derivatives have been designed and synthesized with significant activity against drug-resistant fungal infections. These compounds also displayed antioxidant properties, suggesting their dual utility in antifungal treatment and oxidative stress mitigation (Altındağ et al., 2017).